1,4a-Dimethyl-7-propan-2-yl-2,3,4,5,6,7,8,9,10,10a-decahydrophenanthrene-1-carboxylic acid

• CAS RN: 17611-16-4
• Molecular Formula: C24H52O8Si
• Molecular Weight: 304.5 g/mol
• IUPAC Name: 1,4a-dimethyl-7-propan-2-yl-2,3,4,5,6,7,8,9,10,10a-decahydrophenanthrene-1-carboxylic acid
• InChI: InChI=1S/C20H32O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h13-14,17H,5-12H2,1-4H3,(H,21,22)
• InChI Key: OEILFLGOGZTONZ-UHFFFAOYSA-N
• SMILES: CC(C)C1CCC2=C(C1)CCC3C2(CCCC3(C)C(=O)O)C
• synonyms: (13β)-Abiet-8-en-18-oic acid

Description

1,4a-Dimethyl-7-propan-2-yl-2,3,4,5,6,7,8,9,10,10a-decahydrophenanthrene-1-carboxylic acid, also known as Decalin-1-carboxylic acid, is a cyclic carboxylic acid that has been the subject of extensive scientific research. This compound is of significant interest due to its potential applications in the pharmaceutical industry, as well as its unique chemical properties.

Mechanism of Action

The exact mechanism of action of 1,4a-Dimethyl-7-propan-2-yl-2,3,4,5,6,7,8,9,10,10a-decahydrophenanthrene-1-carboxylic acidrboxylic acid is not fully understood, but it is believed to work by inhibiting certain enzymes and pathways within the body. For example, one study found that 1,4a-Dimethyl-7-propan-2-yl-2,3,4,5,6,7,8,9,10,10a-decahydrophenanthrene-1-carboxylic acidrboxylic acid inhibited the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response.
Biochemical and Physiological Effects:
1,4a-Dimethyl-7-propan-2-yl-2,3,4,5,6,7,8,9,10,10a-decahydrophenanthrene-1-carboxylic acidrboxylic acid has been shown to have a number of biochemical and physiological effects. In addition to its anti-inflammatory and anticancer properties, it has also been found to have antioxidant activity, as well as the ability to inhibit the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1,4a-Dimethyl-7-propan-2-yl-2,3,4,5,6,7,8,9,10,10a-decahydrophenanthrene-1-carboxylic acidrboxylic acid for lab experiments is its stability and solubility in a variety of solvents. However, its high melting point and low solubility in water can make it difficult to work with in certain experiments. Additionally, its relatively high cost may limit its use in some research settings.

Future Directions

There are a number of potential future directions for research on 1,4a-Dimethyl-7-propan-2-yl-2,3,4,5,6,7,8,9,10,10a-decahydrophenanthrene-1-carboxylic acidrboxylic acid. One area of interest is the development of new synthetic methods that are more efficient and cost-effective than current methods. Another area of focus is the identification of new therapeutic applications for 1,4a-Dimethyl-7-propan-2-yl-2,3,4,5,6,7,8,9,10,10a-decahydrophenanthrene-1-carboxylic acidrboxylic acid, particularly in the areas of cancer and inflammation. Finally, there is also interest in exploring the potential of 1,4a-Dimethyl-7-propan-2-yl-2,3,4,5,6,7,8,9,10,10a-decahydrophenanthrene-1-carboxylic acidrboxylic acid as a starting point for the development of new drugs with improved efficacy and fewer side effects.

Synthesis Methods

The synthesis of 1,4a-Dimethyl-7-propan-2-yl-2,3,4,5,6,7,8,9,10,10a-decahydrophenanthrene-1-carboxylic acidrboxylic acid has been achieved through multiple methods, including the oxidation of Decalin using potassium permanganate, as well as the reduction of Decalin-1,2-epoxide using lithium aluminum hydride. Both of these methods have been successful in producing high yields of the desired compound.

Scientific Research Applications

1,4a-Dimethyl-7-propan-2-yl-2,3,4,5,6,7,8,9,10,10a-decahydrophenanthrene-1-carboxylic acidrboxylic acid has been the subject of numerous scientific studies, with a particular focus on its potential applications in the pharmaceutical industry. One study found that 1,4a-Dimethyl-7-propan-2-yl-2,3,4,5,6,7,8,9,10,10a-decahydrophenanthrene-1-carboxylic acidrboxylic acid exhibited anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Another study found that 1,4a-Dimethyl-7-propan-2-yl-2,3,4,5,6,7,8,9,10,10a-decahydrophenanthrene-1-carboxylic acidrboxylic acid had the ability to inhibit the growth of certain cancer cells, suggesting that it may have potential as an anticancer agent.